Cas no 1701917-56-7 (tert-butyl 4-amino-5-phenylazepane-1-carboxylate)
tert-butyl 4-amino-5-phenylazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-carboxylic acid, 4-aminohexahydro-5-phenyl-, 1,1-dimethylethyl ester
- tert-Butyl 4-Amino-5-phenylazepane-1-carboxylate
- tert-butyl 4-amino-5-phenylazepane-1-carboxylate
-
- Inchi: 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-9-14(15(18)10-12-19)13-7-5-4-6-8-13/h4-8,14-15H,9-12,18H2,1-3H3
- InChI Key: GZWHYSSQCWEGCN-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(C2=CC=CC=C2)C(N)CC1
tert-butyl 4-amino-5-phenylazepane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl 4-amino-5-phenylazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-170069-0.05g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 0.05g |
$508.0 | 2023-09-20 | |
| Enamine | EN300-170069-0.1g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 0.1g |
$663.0 | 2023-09-20 | |
| Enamine | EN300-170069-0.25g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 0.25g |
$948.0 | 2023-09-20 | |
| Enamine | EN300-170069-0.5g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 0.5g |
$1494.0 | 2023-09-20 | |
| Enamine | EN300-170069-1.0g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 1g |
$1915.0 | 2023-06-08 | |
| Enamine | EN300-170069-2.5g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 2.5g |
$3752.0 | 2023-09-20 | |
| Enamine | EN300-170069-5.0g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 5g |
$5553.0 | 2023-06-08 | |
| Enamine | EN300-170069-10.0g |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 95% | 10g |
$8234.0 | 2023-06-08 | |
| TRC | B751228-1mg |
tert-Butyl 4-Amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B751228-2mg |
tert-Butyl 4-Amino-5-phenylazepane-1-carboxylate |
1701917-56-7 | 2mg |
$ 70.00 | 2022-06-06 |
tert-butyl 4-amino-5-phenylazepane-1-carboxylate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on tert-butyl 4-amino-5-phenylazepane-1-carboxylate
tert-butyl 4-amino-5-phenylazepane-1-carboxylate (CAS No. 1701917-56-7): A Comprehensive Overview
The compound tert-butyl 4-amino-5-phenylazepane-1-carboxylate (CAS No. 1701917-56-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This azepane derivative, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure, featuring a tert-butyl group, an amino substituent, and a phenyl ring, contributes to its distinct chemical behavior and biological activity.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for innovative pharmaceuticals. Azepane derivatives, in particular, have shown promise as scaffolds for developing drugs with enhanced efficacy and reduced side effects. The presence of the tert-butyl group in this compound not only influences its solubility and stability but also modulates its interactions with biological targets. This feature is particularly crucial in drug design, where optimal binding affinity and selectivity are paramount.
The 4-amino moiety in the molecule is another key feature that contributes to its pharmacological potential. Amino groups are well-known for their ability to participate in hydrogen bonding, a critical interaction in many biological processes. This property makes tert-butyl 4-amino-5-phenylazepane-1-carboxylate a versatile candidate for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. Such libraries are invaluable tools in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.
The incorporation of a 5-phenyl group into the azepane core further enhances the compound's complexity and potential utility. Phenyl rings are frequently found in biologically active molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. These interactions can significantly influence the binding affinity and selectivity of a drug candidate. Moreover, the phenyl group can serve as a handle for further chemical modifications, allowing chemists to fine-tune the properties of the compound for specific therapeutic applications.
Recent studies have highlighted the importance of azepane derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain azepane-based compounds exhibit inhibitory activity against enzymes involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory drugs with improved safety profiles. The structural features of tert-butyl 4-amino-5-phenylazepane-1-carboxylate, including its amino and phenyl substituents, make it a promising candidate for such applications.
In addition to its anti-inflammatory potential, this compound has shown promise in other therapeutic areas. Preliminary studies suggest that it may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of azepane derivatives to cross the blood-brain barrier is particularly advantageous in such contexts, as it allows for direct action on neurological targets.
The synthesis of tert-butyl 4-amino-5-phenylazepane-1-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the azepane core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the amino and phenyl groups, followed by protection-deprotection strategies to ensure regioselective modifications. The final step involves introducing the tert-butyl group, which is often achieved through nucleophilic substitution or other coupling reactions.
The synthetic route not only highlights the versatility of azepane chemistry but also underscores the importance of careful planning and execution in drug development pipelines. Each step must be optimized to ensure high yields and purity, which are critical for subsequent pharmacological testing. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.
The pharmacokinetic properties of tert-butyl 4-amino-5-phenylazepane-1-carboxylate are another area of interest for researchers. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.
In conclusion, tert-butyl 4-amino-5-phenylazepane-1-carboxylate (CAS No. 1701917-56-7) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features, including the presence of amino and phenyl substituents, contribute to its potential as a scaffold for developing novel drugs with enhanced efficacy and reduced side effects. The compound's favorable pharmacokinetic properties further strengthen its position as a promising candidate for future clinical development.
1701917-56-7 (tert-butyl 4-amino-5-phenylazepane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)